Cas no 92855-65-7 (7-(benzyloxy)-1H-indole-3-carbaldehyde)

• Product Name: 7-(benzyloxy)-1H-indole-3-carbaldehyde
• CAS No: 92855-65-7
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD00055979
• CID: 61586
• PubChem ID: 260799
• Update Time: 2025-06-10

7-(benzyloxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Benzyloxyindole-3-carbaldehyde
• 7-Benzyloxyindole-3-carboxaldehyde
• 7-phenylmethoxy-1H-indole-3-carbaldehyde
• 7-Benzyloxy-3-formylindole
• 7-Benzyloxy-1H-indole-3-carbaldehyde
• 7-(benzyloxy)-1h-indole-3-carbaldehyde
• NSC92527
• PubChem14131
• RNARWQXZOKWYHY-UHFFFAOYSA-N
• OR1680
• SBB066715
• AS06632
• 7-(phenylmethoxy)indole-3-carbaldehyde
• TRA008658
• 7-(Phenylmethoxy)-1H-indole-3-carboxaldehyde (ACI)
• Indole-3-carboxaldehyde, 7-(benzyloxy)- (7CI)
• NSC 92527
• SCHEMBL4932467
• DTXSID60293830
• CS-W008442
• DS-0069
• SY104007
• AKOS005207172
• 92855-65-7
• B-1900
• NSC-92527
• 7-(Benzyloxy)indole-3-carbaldehyde
• DB-012408
• MFCD00055979
• 7-benzyloxy-1H-indole-3-carboxaldehyde
• EN300-316078
• AC-9166
• 7-(benzyloxy)-1H-indole-3-carbaldehyde

• MDL： MFCD00055979
• Inchi： 1S/C16H13NO2/c18-10-13-9-17-16-14(13)7-4-8-15(16)19-11-12-5-2-1-3-6-12/h1-10,17H,11H2
• InChI Key： RNARWQXZOKWYHY-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=C(C=CC=2)OCC2C=CC=CC=2)NC=1

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.267
• Melting Point: 152-159 °C
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 240.6±24.6 °C
• Refractive Index: 1.697
• PSA: 42.09000
• LogP: 3.55940
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

7-(benzyloxy)-1H-indole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 7-(benzyloxy)-1H-indole-3-carbaldehyde

Professional Introduction to Compound with CAS No. 92855-65-7 and Product Name: 7-(benzyloxy)-1H-indole-3-carbaldehyde

7-(benzyloxy)-1H-indole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 92855-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives, a class of molecules widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 7-(benzyloxy)-1H-indole-3-carbaldehyde, particularly the presence of a benzyl ether group at the 7-position and an aldehyde functionality at the 3-position of the indole core, make it a versatile scaffold for further chemical modifications and biological investigations.

The benzyloxy substituent in the molecular structure contributes to the overall stability and solubility of the compound, which is crucial for its handling in laboratory settings and potential formulation into pharmaceutical products. Additionally, the aldehyde group serves as a reactive site for various chemical transformations, including condensation reactions, nucleophilic additions, and cross-coupling reactions, which are fundamental in synthetic organic chemistry. These properties make 7-(benzyloxy)-1H-indole-3-carbaldehyde a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological functions. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these, indole-based aldehydes have shown particular promise in oncology research. For instance, studies have demonstrated that certain indole aldehydes can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. The aldehyde moiety in 7-(benzyloxy)-1H-indole-3-carbaldehyde is particularly interesting because it can be easily functionalized to generate novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 7-(benzyloxy)-1H-indole-3-carbaldehyde is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For example, modifications at the benzyloxy group have been explored to improve metabolic stability and bioavailability, while alterations at the aldehyde position have been used to introduce specific pharmacophores that interact with biological targets. These strategies align with contemporary trends in medicinal chemistry aimed at designing molecules with optimized pharmacokinetic and pharmacodynamic properties.

The synthesis of 7-(benzyloxy)-1H-indole-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indole core and introduce the desired functional groups. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis in producing intricate molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 7-(benzyloxy)-1H-indole-3-carbaldehyde's reactivity and biological potential. Molecular modeling techniques have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical development. Additionally, high-throughput screening methods have enabled researchers to rapidly assess the biological activity of numerous derivatives derived from 7-(benzyloxy)-1H-indole-3-carbaldehyde, accelerating the discovery process.

The pharmaceutical industry has taken notice of the promise that compounds like 7-(benzyloxy)-1H-indole-3-carbaldehyde hold for drug development. Several companies are actively exploring its potential as a starting material for novel therapeutics. Collaborative efforts between academic researchers and industry scientists are fostering innovation by combining expertise in organic synthesis, medicinal chemistry, and biochemistry. Such collaborations are essential for translating laboratory discoveries into tangible medical benefits.

Future research directions for 7-(benzyloxy)-1H-indole-3-carbaldehyde may include exploring its role in modulating immune responses and its potential applications in immunotherapy. The ability to fine-tune its structure could lead to compounds that enhance immune system function or suppress unwanted immune reactions, offering new treatments for autoimmune diseases and cancer immunotherapy.

In conclusion,7-(benzyloxy)-1H-indole-3-carbaldehyde (CAS No. 92855-65-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset for scientists working on drug discovery and development. As our understanding of its properties continues to grow, so too will its applications across various therapeutic areas.